LEAD(II) SULFIDE

• CAS No.: 1314-87-0
• Product Name: LEAD(II) SULFIDE
• Molecular Formula: PbS
• Molecular Weight: 239 g/mol
• IUPAC Name: sulfanylidenelead
• Standard InChI: InChI=1S/Pb.S
• Standard InChIKey: XCAUINMIESBTBL-UHFFFAOYSA-N
• SMILES: S=[Pb]
• Canonical SMILES: S=[Pb]
• Boiling Point: 2337.8 °F at 760 mm Hg (USCG, 1999); 1281 °C (sublimes)
• Colorform: Silvery, metallic crystals or black powder; Metallic black cubic crystals
• Density: 7.5 at 68 °F (USCG, 1999); 7.60 g/cu cm
• Melting Point: 2037.2 °F (USCG, 1999); 1113 °C
• Physical Description: Lead sulfide appears as black to silvery powdery or crystalline solid. Sinks in water. (USCG, 1999)
• Description: Lead sulfide appears as black to silvery powdery or crystalline solid. Sinks in water. (USCG, 1999)
• Related CAS: 12179-39-4 (galena); 39377-56-5 (cpd with unspecified lead sulfide)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 0.01244 g/100 mL water at 20 °C; Insoluble in water; Soluble in acid; Soluble in nitric acid, hot, dilute hydrochloric acid; Insoluble in alcohol, potassium hydroxide
• Synonyms: galena; kohl; lead sulfide; surma
• Vapor Pressure: 1 Pa at 656 °C; 10 Pa at 741 °C; 100 Pa at 838 °C; 1kPa at 953 °C; 10 kPa at 1088 °C; 100 kPa at 1280 °C
• PubChem Compound: 14819
• Last Modified: Nov 11 2021